Cas no 2763755-22-0 (1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane)

• Product Name: 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane
• CAS No: 2763755-22-0
• MF: C₉H₁₂F₃I
• MW: 304.091265678406
• CID: 5847040
• PubChem ID: 165441330
• Update Time: 2025-06-13

1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-36971399
• 2763755-22-0
• EN300-37466832
• 1-iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane
• 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C9H12F3I/c10-9(11,12)3-1-2-7-4-8(13,5-7)6-7/h1-6H2
• InChI Key： KUVUBHUVWVIPFG-UHFFFAOYSA-N
• SMILES： IC12CC(CCCC(F)(F)F)(C1)C2

Computed Properties

• Exact Mass: 303.99358g/mol
• Monoisotopic Mass: 303.99358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane

Exploring the Unique Properties and Applications of 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane (CAS No. 2763755-22-0)

The compound 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane (CAS No. 2763755-22-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and materials science. This bicyclic scaffold, characterized by its bridged [1.1.1]pentane core, offers exceptional steric and electronic properties, making it a valuable building block for drug discovery and advanced material design. Researchers are particularly interested in its iodo-substituted and trifluorobutyl moieties, which enhance reactivity and bioavailability.

In the context of modern drug development, the demand for fluorinated compounds like 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane is rising. Fluorination is a key strategy to improve metabolic stability, lipophilicity, and binding affinity in bioactive molecules. The trifluorobutyl group in this compound is particularly noteworthy, as it combines the benefits of fluorine's electronegativity with the flexibility of a butyl chain. This duality makes it a hotspot for medicinal chemists exploring new CNS-targeting drugs or enzyme inhibitors.

The bicyclo[1.1.1]pentane skeleton itself is a trending topic in organic chemistry, often dubbed a "bioisostere" for aromatic rings or tert-butyl groups. Its rigid, three-dimensional structure reduces conformational entropy, potentially lowering entropic penalties in molecular recognition. This property aligns with current industry efforts to design next-generation therapeutics with improved selectivity and reduced off-target effects. Computational studies suggest that derivatives of CAS No. 2763755-22-0 could serve as precursors for PROTACs (Proteolysis-Targeting Chimeras) or covalent inhibitors.

From a synthetic perspective, the iodo-substituent at the 1-position offers versatile reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) or radical-based transformations. This aligns with the growing interest in late-stage functionalization strategies, where modular modifications can rapidly generate diverse compound libraries. The compound's compatibility with photoredox catalysis and flow chemistry—two hot topics in green chemistry—further enhances its appeal for scalable production.

Beyond pharmaceuticals, 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane shows promise in materials science. Its high thermal stability and low polarizability make it a candidate for designing fluorinated polymers with applications in electronics (e.g., dielectric layers) or coatings (e.g., anti-fouling surfaces). Recent patents highlight its utility in liquid crystal formulations, where the bicyclic core reduces rotational viscosity while maintaining mesophase stability.

Environmental and regulatory considerations also play a role in its adoption. Unlike some persistent fluorinated compounds, the trifluorobutyl chain in CAS No. 2763755-22-0 is metabolically labile, addressing concerns about PFAS alternatives. This positions it favorably in the shift toward sustainable fluorochemistry, a priority for industries facing stricter regulations.

Analytical characterization of this compound typically involves NMR (notably ¹⁹F NMR for the CF₃ group), mass spectrometry, and X-ray crystallography to confirm its unique geometry. Researchers frequently search for "synthetic protocols for bicyclo[1.1.1]pentane derivatives" or "fluorinated building blocks for drug discovery," reflecting its niche yet growing relevance. Collaborative studies between academia and pharmaceutical companies (e.g., in fragment-based drug design) continue to uncover new applications.

In summary, 1-Iodo-3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane (CAS No. 2763755-22-0) exemplifies the convergence of innovative structural design and practical utility. Its multifaceted roles—from enabling click chemistry to advancing fluorine-based materials—make it a compelling subject for researchers navigating the frontiers of synthetic and applied chemistry. As the demand for three-dimensional molecular architectures grows, this compound is poised to remain at the forefront of interdisciplinary scientific exploration.